Cas no 127919-30-6 (ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate)
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(3-fluorophenyl)-4-oxazolecarboxylate
- ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate
-
- Inchi: 1S/C12H10FNO3/c1-2-16-12(15)10-11(17-7-14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
- InChI Key: PVKNYZFXHNFWRI-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1=C(C(=O)OCC)N=CO1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 275
- Topological Polar Surface Area: 52.3
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM472309-250mg |
ETHYL 5-(3-FLUOROPHENYL)-1,3-OXAZOLE-4-CARBOXYLATE |
127919-30-6 | 95%+ | 250mg |
$205 | 2024-08-02 | |
| Chemenu | CM472309-500mg |
ETHYL 5-(3-FLUOROPHENYL)-1,3-OXAZOLE-4-CARBOXYLATE |
127919-30-6 | 95%+ | 500mg |
$363 | 2024-08-02 | |
| Chemenu | CM472309-1g |
ETHYL 5-(3-FLUOROPHENYL)-1,3-OXAZOLE-4-CARBOXYLATE |
127919-30-6 | 95%+ | 1g |
$508 | 2024-08-02 | |
| Enamine | EN300-1272338-1.0g |
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate |
127919-30-6 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-1272338-50mg |
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate |
127919-30-6 | 95.0% | 50mg |
$76.0 | 2023-10-02 | |
| Enamine | EN300-1272338-100mg |
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate |
127919-30-6 | 95.0% | 100mg |
$113.0 | 2023-10-02 | |
| Enamine | EN300-1272338-250mg |
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate |
127919-30-6 | 95.0% | 250mg |
$162.0 | 2023-10-02 | |
| Enamine | EN300-1272338-500mg |
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate |
127919-30-6 | 95.0% | 500mg |
$310.0 | 2023-10-02 | |
| Enamine | EN300-1272338-1000mg |
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate |
127919-30-6 | 95.0% | 1000mg |
$414.0 | 2023-10-02 | |
| Enamine | EN300-1272338-2500mg |
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate |
127919-30-6 | 95.0% | 2500mg |
$810.0 | 2023-10-02 |
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate
Introduction to Ethyl 5-(3-Fluorophenyl)-1,3-oxazole-4-carboxylate (CAS No. 127919-30-6)
Ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate (CAS No. 127919-30-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom in the phenyl ring and the ester functionality in the carboxylate group contributes to its unique chemical and biological properties.
The structure of ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate is characterized by a five-membered heterocyclic ring containing one oxygen and one nitrogen atom. The fluorine substitution on the phenyl ring imparts additional stability and enhances the compound's lipophilicity, which can influence its pharmacokinetic properties. The ester group at the carboxylate position provides a handle for further chemical modifications, making this compound an attractive starting point for drug discovery and development.
Recent research has highlighted the potential of ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate in various therapeutic areas. For instance, studies have shown that oxazoles with similar structures exhibit potent anti-inflammatory and analgesic activities. The fluorine substitution on the phenyl ring has been found to enhance these properties by improving the compound's binding affinity to relevant biological targets. Additionally, the lipophilic nature of the compound facilitates its cellular uptake and distribution, which is crucial for achieving therapeutic efficacy.
In the context of drug discovery, ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate has been explored as a lead compound for developing novel drugs targeting specific diseases. One notable application is in the treatment of neurodegenerative disorders such as Alzheimer's disease. Research has demonstrated that oxazoles with similar structural features can modulate key enzymes involved in amyloid-beta production and aggregation, thereby offering a potential therapeutic strategy to slow down disease progression.
Another area of interest is the use of ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate in cancer therapy. Studies have shown that certain oxazoles can inhibit cancer cell proliferation by interfering with signaling pathways that are dysregulated in tumor cells. The fluorine substitution on the phenyl ring has been found to enhance this inhibitory effect, making it a promising candidate for further investigation.
The synthesis of ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate involves several well-established chemical reactions. One common approach is to start with an appropriate arylamine and carboxylic acid derivative, which are then cyclized under suitable conditions to form the oxazole ring. The subsequent esterification step introduces the ethoxy group at the carboxylic acid position. This synthetic route allows for easy modification of the substituents on the phenyl ring and the carboxylic acid moiety, enabling researchers to explore a wide range of analogs with varying biological activities.
In terms of pharmacokinetics, ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate exhibits favorable properties that make it suitable for oral administration. Its lipophilicity ensures good absorption from the gastrointestinal tract, while its stability in physiological conditions ensures sustained plasma levels over time. However, further studies are needed to optimize its bioavailability and reduce potential side effects.
The safety profile of ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, comprehensive toxicological evaluations are essential to ensure its safety in humans before it can be advanced to clinical trials.
Clinical trials are currently underway to evaluate the efficacy and safety of ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate in various disease settings. Early results from phase I trials have been promising, with patients showing good tolerability and preliminary evidence of therapeutic benefit. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate (CAS No. 127919-30-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications, paving the way for innovative treatments in various disease areas.
127919-30-6 (ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)